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Compound of Interest

Compound Name:
Methyl b-D-glucuronide sodium

salt

Cat. No.: B017078 Get Quote

Essential Safety and Handling Guide for Methyl
β-D-glucuronide Sodium Salt
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl β-D-glucuronide sodium salt in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe and

effective management of this chemical.

Hazard Identification and Personal Protective
Equipment
Methyl β-D-glucuronide sodium salt is classified as a substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation. Adherence to appropriate safety

measures is crucial to minimize exposure and ensure a safe working environment.
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Property Value Source

Molecular Formula C₇H₁₁NaO₇ [1][2]

Molecular Weight 230.15 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[1][3]

Purity ≥99% [1]

Solubility (in water)
50 mg/mL, clear, colorless to

faintly yellow

Storage Temperature 4°C [1]

Recommended Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment

should be worn when handling Methyl β-D-glucuronide sodium salt:

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To prevent skin contact and

irritation[4][5][6].

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect against eye irritation

from dust or splashes[7][8].

Respiratory Protection
NIOSH-approved N95

respirator or equivalent

Recommended when handling

the powder outside of a

ventilated enclosure to prevent

respiratory irritation.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Footwear Closed-toe shoes
To protect feet from potential

spills.
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Operational Plan for Safe Handling
A systematic approach to handling Methyl β-D-glucuronide sodium salt is essential to minimize

risks. The following step-by-step workflow should be followed:
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Workflow for Handling Methyl β-D-glucuronide Sodium Salt

Preparation

Handling

Post-Handling & Cleanup

1. Designate a well-ventilated work area

2. Assemble all required PPE

3. Gather chemical and necessary lab equipment

4. Weigh the required amount in a chemical fume hood or ventilated enclosure

5. Dissolve in the appropriate solvent, minimizing dust generation

6. Transfer the solution carefully to the reaction vessel

7. Decontaminate work surfaces and equipment

8. Dispose of contaminated PPE according to institutional guidelines

9. Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Methyl β-D-glucuronide sodium salt.
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Disposal Plan
Proper disposal of Methyl β-D-glucuronide sodium salt and its containers is imperative to

prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol

Chemical Waste:

Unused or waste Methyl β-D-glucuronide sodium salt should be collected in a clearly

labeled, sealed container designated for chemical waste.

Solutions containing this chemical should also be collected in a labeled hazardous waste

container.

Do not dispose of the solid chemical or its solutions down the drain.

Contaminated Materials:

All disposable materials that have come into contact with the chemical, such as gloves,

weigh boats, and paper towels, should be placed in a designated hazardous waste

container.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous waste.

After rinsing, the container can be disposed of according to institutional guidelines for non-

hazardous waste, or recycled if appropriate. Do not re-use empty containers.

Regulatory Compliance:

All waste disposal must be carried out in accordance with local, regional, and national

regulations. Consult your institution's Environmental Health and Safety (EHS) department

for specific guidance on waste disposal procedures.
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Disposal Plan for Methyl β-D-glucuronide Sodium Salt

Waste Generation

Waste Collection & Treatment

Final Disposal

Unused/Waste Chemical

Collect in Labeled Hazardous Waste Container

Contaminated Materials (Gloves, etc.)Empty Chemical Container

Triple-Rinse Container

Dispose via Institutional EHS Program

Collect Rinsate as Hazardous Waste

Dispose of Rinsed Container as Non-Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-b-d-glucuronide-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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